Cas no 857347-96-7 (5-Methyl-2-(3-phenylpropoxy)aniline)
857347-96-7 structure
Product Name:5-Methyl-2-(3-phenylpropoxy)aniline
CAS No:857347-96-7
MF:C16H19NO
MW:241.328164339066
CID:1079671
PubChem ID:26189437
Update Time:2025-04-20
5-Methyl-2-(3-phenylpropoxy)aniline Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-2-(3-phenylpropoxy)aniline
- 857347-96-7
- AKOS005357439
-
- MDL: MFCD08688351
- Inchi: 1S/C16H19NO/c1-13-9-10-16(15(17)12-13)18-11-5-8-14-6-3-2-4-7-14/h2-4,6-7,9-10,12H,5,8,11,17H2,1H3
- InChI Key: HYRIVNOCGSQTMT-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C)=CC=1N)CCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 241.146664230g/mol
- Monoisotopic Mass: 241.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 35.2Ų
5-Methyl-2-(3-phenylpropoxy)aniline Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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